Cas no 105931-87-1 (2H-1,5-Benzodiazepin-2-one,5-acetyl-1,3,4,5-tetrahydro-4-methyl-1-(phenylmethyl)-)

• Product Name: 2H-1,5-Benzodiazepin-2-one,5-acetyl-1,3,4,5-tetrahydro-4-methyl-1-(phenylmethyl)-
• CAS No: 105931-87-1
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 156402
• PubChem ID: 3064877
• Update Time: 2025-04-19

2H-1,5-Benzodiazepin-2-one,5-acetyl-1,3,4,5-tetrahydro-4-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodiazepin-2-one,5-acetyl-1,3,4,5-tetrahydro-4-methyl-1-(phenylmethyl)-
• 5-acetyl-1-benzyl-4-methyl-3,4-dihydro-1,5-benzodiazepin-2-one
• 5-acetyl-1-benzyl-4-methyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one
• Oprea1_555065
• HMS666G19
• 105931-87-1
• 1,3,4,5-Tetrahydro-5-acetyl-4-methyl-1-(phenylmethyl)-2H-1,5-benzodiazepin-2-one
• 2H-1,5-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-5-acetyl-4-methyl-1-(phenylmethyl)-
• AKOS005594185
• SR-01000528649
• DTXSID90909831
• Z1355285075
• ChemDivAM_001208
• BRN 4525473
• SR-01000528649-1
• ChemDiv1_027959

• Inchi： 1S/C19H20N2O2/c1-14-12-19(23)20(13-16-8-4-3-5-9-16)17-10-6-7-11-18(17)21(14)15(2)22/h3-11,14H,12-13H2,1-2H3
• InChI Key： KGQYMZVRKCXZFR-UHFFFAOYSA-N
• SMILES： O=C1CC(C)N(C(C)=O)C2C=CC=CC=2N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 308.152477885g/mol
• Monoisotopic Mass: 308.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.6Ų